Cas no 728010-73-9 (Methanone, (5-bromo-3-pyridinyl)(5-ethyl-1H-pyrrol-2-yl)-)

• Product Name: Methanone, (5-bromo-3-pyridinyl)(5-ethyl-1H-pyrrol-2-yl)-
• CAS No: 728010-73-9
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• CID: 1757321
• PubChem ID: 68801466
• Update Time: 2025-04-21

Methanone, (5-bromo-3-pyridinyl)(5-ethyl-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (5-bromo-3-pyridinyl)(5-ethyl-1H-pyrrol-2-yl)-
• DB-120595
• SCHEMBL3819493
• 728010-73-9

• Inchi： 1S/C12H11BrN2O/c1-2-10-3-4-11(15-10)12(16)8-5-9(13)7-14-6-8/h3-7,15H,2H2,1H3
• InChI Key： PUEUNDCRLGTUSH-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(C1=CC=C(CC)N1)=O

Computed Properties

• Exact Mass: 278.00548g/mol
• Monoisotopic Mass: 278.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8Ų